Ethyl 2-(benzylsulfanyl)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: ethyl 2-benzylsulfanyl-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H16N4O2S/c1-3-22-14(21)13-9-17-15-18-16(19-20(15)11(13)2)23-10-12-7-5-4-6-8-12/h4-9H,3,10H2,1-2H3
• InChI Key: GKFONISULMGIJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=NC(=N2)SCC3=CC=CC=C3)N=C1)C

Description

Ethyl 2-(benzylsulfanyl)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15 g (73 mmol) of 3-amino-5-benzylthio-1,2,4-triazole and 15.0 g (80.0 mmol) of ethyl ethoxymethyleneacetoacetate in 250 ml of glacial acetic acid was heated at reflux for 60 hours. After cooling the volume of the reaction was reduced to approximately one quarter of the original volume by evaporation at reduced pressure. The resulting residue was poured into water, and the solid which separated was collected by filtration, washed with water and dried to yield 7.88 g (33%) of the desired product as a solid, m.p. 98°-99° C. IR and 1H NMR spectra were in agreement with the assigned structure.